Cas no 2138274-25-4 (6-chloro-2,7-dimethyl-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid)

• Product Name: 6-chloro-2,7-dimethyl-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid
• CAS No: 2138274-25-4
• MF: C₁₂H₁₃ClO₃
• MW: 240.682822942734
• CID: 5956970
• PubChem ID: 165482865
• Update Time: 2025-07-23

6-chloro-2,7-dimethyl-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-chloro-2,7-dimethyl-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid
• 2138274-25-4
• EN300-1129164

• Inchi： 1S/C12H13ClO3/c1-6-3-11-8(5-10(6)13)4-9(12(14)15)7(2)16-11/h3,5,7,9H,4H2,1-2H3,(H,14,15)
• InChI Key： GSSAZDVWEJVGSX-UHFFFAOYSA-N
• SMILES： ClC1C(C)=CC2=C(C=1)CC(C(=O)O)C(C)O2

Computed Properties

• Exact Mass: 240.0553220g/mol
• Monoisotopic Mass: 240.0553220g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 46.5Ų

Additional information on 6-chloro-2,7-dimethyl-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid

Introduction to 6-chloro-2,7-dimethyl-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid (CAS No. 2138274-25-4)

6-chloro-2,7-dimethyl-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2138274-25-4, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic molecule belongs to the benzopyran class, characterized by a fused benzene and pyran ring system, which is a common motif in biologically active natural products and synthetic drug candidates. The presence of a chloro substituent at the 6-position and methyl groups at the 2- and 7-positions introduces unique electronic and steric properties to the molecule, making it a promising scaffold for further derivatization and exploration.

The 3,4-dihydro moiety in the name indicates a partially saturated system within the benzopyran core, which can influence the molecule's conformational flexibility and potential interactions with biological targets. The carboxylic acid functionality at the 3-position provides a site for further chemical modifications, such as esterification or amidation, which are common strategies in drug design to enhance solubility, bioavailability, or target specificity. This compound's structural features make it an intriguing candidate for investigating its pharmacological potential in various therapeutic areas.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such molecules with high precision. Studies suggest that the chloro group and the carboxylic acid moiety may play critical roles in stabilizing interactions with protein targets through hydrogen bonding or electrostatic interactions. Additionally, the methyl substituents could modulate binding affinity by influencing van der Waals contacts or hydrophobic clustering. These insights have guided the design of novel derivatives aimed at optimizing pharmacokinetic profiles and therapeutic efficacy.

In the realm of medicinal chemistry, benzopyran derivatives have been extensively studied for their diverse biological activities. For instance, related compounds have shown promise in anti-inflammatory, antimicrobial, and anticancer applications. The structural framework of 6-chloro-2,7-dimethyl-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid shares similarities with known bioactive scaffolds, suggesting potential therapeutic relevance. Preliminary in vitro assays have indicated that this compound exhibits modulatory effects on certain enzyme systems, which could be harnessed for developing treatments against inflammatory diseases or metabolic disorders.

The synthesis of this compound involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key synthetic strategies include cyclization reactions to form the benzopyran core followed by functional group interconversions to introduce the chloro, methyl, and carboxylic acid substituents. Advances in green chemistry principles have also been applied to develop more sustainable synthetic routes, minimizing waste generation and hazardous reagent usage. These efforts align with global initiatives to promote environmentally responsible chemical synthesis.

From a regulatory perspective, compounds like 6-chloro-2,7-dimethyl-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid must undergo rigorous testing to evaluate their safety and efficacy before clinical application. Preclinical studies often involve pharmacokinetic profiling to assess absorption, distribution, metabolism, excretion (ADME), as well as toxicological assessments to determine potential side effects. Collaborative efforts between synthetic chemists and biologists are essential to translate laboratory findings into viable drug candidates that meet stringent regulatory standards.

The role of high-throughput screening (HTS) has been instrumental in identifying lead compounds from large libraries of structurally diverse molecules. By leveraging automated platforms capable of testing thousands of compounds against biological targets rapidly, researchers can accelerate the discovery process. 6-chloro-2,7-dimethyl-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid, with its unique structural features, represents a valuable addition to such libraries for exploring novel therapeutic interventions.

Future directions in research may focus on exploring analogs of this compound that exhibit enhanced potency or selectivity through structure-based drug design. Techniques such as X-ray crystallography or nuclear magnetic resonance (NMR) spectroscopy can provide detailed structural information about protein-ligand interactions at an atomic level. This knowledge is crucial for designing next-generation inhibitors or agonists with improved pharmacological profiles.

The integration of artificial intelligence (AI) into drug discovery workflows has revolutionized how researchers identify promising candidates like 6-chloro-2,7-dimethyl-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid. Machine learning algorithms can predict biological activity based on molecular descriptors derived from structural data alone. Such predictions guide experimental efforts by prioritizing compounds most likely to succeed in early-stage testing.

In conclusion,6-chloro-2,7-dimethyl-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid (CAS No. 213827425) stands as a testament to the ongoing innovation in pharmaceutical chemistry. Its complex structure offers numerous opportunities for exploration across multiple therapeutic domains while adhering to modern scientific principles aimed at improving human health outcomes efficiently and sustainably.